1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid

• Molecular Formula: C8H10F2O2
• Molecular Weight: 176.16 g/mol
• IUPAC Name: 2,2-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C8H10F2O2/c1-6(5(11)12)2-7(3-6)4-8(7,9)10/h2-4H2,1H3,(H,11,12)
• InChI Key: ZLALTRNMQHAPGB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(C1)CC2(F)F)C(=O)O

Description

1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C8H10F2O2 and its molecular weight is 176.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate 326A (0.5 g, 2.448 mmol) in THF (10 mL) and water (5 mL) was added NaOH (0.245 g, 6.12 mmol) and the reaction mixture was stirred at RT for 16 h. The volatiles were removed from the reaction mixture and the pH of the resulting residue was adjusted to ˜3 using a 1.0 N aq. solution of HCl. The aqueous layer was extracted with EtOAc (3×10 mL) The combined organic layer was washed with water, brine, dried over Na2SO4, filtered and concentrated to afford Intermediate 326B (0.35 g, 81%, a mixture of cis and trans isomers) as a yellow liquid used directly in the next step without purification. 1H NMR (400 MHz, DMSO-d6) δ ppm 12.39 (br. s., 1H), 2.55-2.63 (m, 2H), 1.89-2.02 (m, 2H), 1.34-1.45 (m, 3H), 1.14-1.23 (m, 2H).